Cas no 3211-59-4 (trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid)

trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid structure
3211-59-4 structure
Product Name:trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid
CAS No:3211-59-4
MF:C8H12O4
MW:172.178483009338
CID:1449307
PubChem ID:12313582
Update Time:2025-04-20

trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclobutanedicarboxylic acid, 2,2-dimethyl-, (1R,3R)-rel-
    • trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid
    • 3211-59-4
    • trans-2,2-dimethylcyclobutane-1,3-dicarboxylicacid
    • InChI=1/C8H12O4/c1-8(2)4(6(9)10)3-5(8)7(11)12/h4-5H,3H2,1-2H3,(H,9,10)(H,11,12)
    • KLGKVMMWRDYKJM-RFZPGFLSSA-
    • 1,3-Cyclobutanedicarboxylic acid, 2,2-dimethyl-
    • norpinic acid (trans)
    • Inchi: 1S/C8H12O4/c1-8(2)4(6(9)10)3-5(8)7(11)12/h4-5H,3H2,1-2H3,(H,9,10)(H,11,12)/t4-,5-/m0/s1
    • InChI Key: KLGKVMMWRDYKJM-WHFBIAKZSA-N
    • SMILES: OC([C@@H]1C[C@@H](C(=O)O)C1(C)C)=O

Computed Properties

  • Exact Mass: 172.07355886g/mol
  • Monoisotopic Mass: 172.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 74.6Ų

trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3926-100MG
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid
3211-59-4 95%
100MG
¥ 1,603.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3926-250MG
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid
3211-59-4 95%
250MG
¥ 2,560.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3926-500MG
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid
3211-59-4 95%
500MG
¥ 4,270.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3926-1G
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid
3211-59-4 95%
1g
¥ 6,402.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3926-5G
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid
3211-59-4 95%
5g
¥ 19,206.00 2023-04-13
Ambeed
A571972-1g
trans-2,2-Dimethylcyclobutane-1,3-dicarboxylic acid
3211-59-4 98%
1g
$996.0 2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3926-100mg
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid
3211-59-4 95%
100mg
¥1604.0 2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3926-250mg
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid
3211-59-4 95%
250mg
¥2561.0 2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3926-500mg
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid
3211-59-4 95%
500mg
¥4269.0 2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ3926-1g
trans-2,2-dimethylcyclobutane-1,3-dicarboxylic acid
3211-59-4 95%
1g
¥6402.0 2024-04-20
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk